Cas no 1772-39-0 (1H-Benzimidazole,6-nitro-2-(4-nitrophenyl)-)

• Product Name: 1H-Benzimidazole,6-nitro-2-(4-nitrophenyl)-
• CAS No: 1772-39-0
• MF: C₁₃H₈N₄O₄
• MW: 284.227022171021
• MDL: MFCD00406189
• CID: 139758
• PubChem ID: 74495
• Update Time: 2025-04-19

1H-Benzimidazole,6-nitro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-nitro-2-(4-nitrophenyl)-
• 6-nitro-2-(4-nitrophenyl)-1H-benzimidazole
• 2-(4-nitrophenyl)-5-nitro-1H-benzimidazole
• 2-(4-nitrophenyl)-5-nitrobenzimidazole
• 5-Nitro-2-(4-nitro-phenyl)-1(3)H-benzimidazol
• 5-nitro-2-(4-nitro-phenyl)-1(3)H-benzimidazole
• 5-nitro-2-(4-nitro-phenyl)-1(3)H-benzoimidazole
• 5-nitro-2-(4-nitrophenyl)-1H-benzimidazole
• 5-nitro-2-(4-nitrophenyl)-1H-benzo[d]imidazole
• 5-Nitro-2-(4-nitro-phenyl)-1H-benzoimidazole
• MMP2-IN-2
• 1H-Benzimidazole, 6-nitro-2-(4-nitrophenyl)-
• EINECS 217-200-0
• NCGC00245494-01
• NSC657186
• Oprea1_467239
• 2-(4-nitrophenyl)-6-nitrobenzimidazole
• CHEMBL1483847
• SMR000175912
• 6-nitro-2-(p-nitrophenyl)benzimidazole
• MLS000558627
• 5-Nitro-2-(4-nitrophenyl)-1H-benzoimidazole
• AKOS000642682
• SCHEMBL5566191
• BDBM50541104
• 5-NITRO-2-(4-NITROPHENYL)-1H-1,3-BENZODIAZOLE
• NSC-657186
• 6-Nitro-2-(4-nitrophenyl)-1H-benzo[d]imidazole
• BDBM50950
• DTXSID50170267
• NS00025842
• 2-(p-nitrophenyl)-5-nitrobenzimidazole
• HY-147745
• AB00080421-01
• NCI60_019807
• cid_74495
• 1772-39-0
• HMS2346N23
• DB-317764

• MDL： MFCD00406189
• Inchi： 1S/C13H8N4O4/c18-16(19)9-3-1-8(2-4-9)13-14-11-6-5-10(17(20)21)7-12(11)15-13/h1-7H,(H,14,15)
• InChI Key： XJIPBORERCFIIP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=N2)=O

Computed Properties

• Exact Mass: 284.05500
• Monoisotopic Mass: 284.054555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 120

Experimental Properties

• Density: 1.544
• Boiling Point: 565.2°Cat760mmHg
• Flash Point: 295.6°C
• Refractive Index: 1.74
• PSA: 120.32000
• LogP: 4.09270

1H-Benzimidazole,6-nitro-2-(4-nitrophenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)